Cyclohexyl-(5-methyl-4,5-dihydro-thiazol-2-yl)-amine

• IUPAC Name: N-cyclohexyl-5-methyl-4,5-dihydro-1,3-thiazol-2-amine
• InChI: InChI=1S/C10H18N2S/c1-8-7-11-10(13-8)12-9-5-3-2-4-6-9/h8-9H,2-7H2,1H3,(H,11,12)
• InChI Key: YTOWYFLOSOHRDY-UHFFFAOYSA-N
• Canonical SMILES: CC1CN=C(S1)NC2CCCCC2
• Molecular Formula: C10H18N2S
• DSSTOX Substance ID: DTXSID601240045
• Molecular Weight: 198.33 g/mol
• CAS RN: 254732-41-7

Description

Cyclohexyl-(5-methyl-4,5-dihydro-thiazol-2-yl)-amine (CMT) is an amine compound that has a wide range of uses in both scientific research and industrial applications. It is a cyclic compound with a nitrogen atom as its central atom, and it has a molecular weight of 135.2 g/mol. CMT is a colorless, odorless, and crystalline solid that is soluble in water and organic solvents. CMT is a versatile compound that can be used in a number of different applications, and it has been studied extensively in recent years.

Scientific Research Applications

Synthesis Methods

• Cyclohexyl-(5-methyl-4,5-dihydro-thiazol-2-yl)-amine derivatives have been synthesized as part of exploring the synthesis of hindered N-methylated tetrapeptides, demonstrating the compound's utility in complex peptide synthesis (Vedejs & Kongkittingam, 2000).

Catalysis

• These compounds have been used as catalysts in the solvent-free synthesis of N-Cyclohexyl-2-aryl(alkyl)-imidazo[1,2-a]pyridin-3-amine derivatives, showcasing their potential in facilitating chemical reactions under environmentally friendly conditions (Ghorbani‐Vaghei & Amiri, 2014).

Antimicrobial and Cytotoxic Activity

• Novel azetidine-2-one derivatives of 1H-benzimidazole, potentially synthesized from this compound, have shown good antibacterial activity and cytotoxic properties, indicating their potential in developing new antimicrobial and cancer therapies (Noolvi et al., 2014).

Homogeneous Catalysis

• Research into bis(olefin)amines, which can include this compound derivatives, has explored their use in the synthesis of transition metal complexes for various catalytic reactions. This underscores the compound's utility in the development of catalysts for homogeneous catalysis (Zweifel et al., 2009).

Mechanism of Action

Target of Action

N-cyclohexyl-5-methyl-4,5-dihydro-1,3-thiazol-2-amine is a thiazole derivative . Thiazoles are known to have diverse biological activities and can act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . .

Mode of Action

The mode of action of thiazole derivatives can vary depending on the specific compound and its targets. Thiazole derivatives have been found to interact with various targets leading to different biological effects . For instance, some thiazole derivatives can bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks . .

Biochemical Pathways

Thiazole derivatives can affect various biochemical pathways depending on their specific targets and mode of action. For instance, some thiazole derivatives have been found to have antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities . .

Result of Action

The result of a compound’s action at the molecular and cellular level can vary depending on its specific targets and mode of action. For instance, some thiazole derivatives have been found to have significant analgesic and anti-inflammatory activities . .